Cas no 1251769-10-4 ((2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid)
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid
- F75138
- (S)-tert-Butoxycarbonylamino-(4-methyl-tetrahydro-pyran-4-yl)-acetic acid
- (S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)aceticacid
- 2H-Pyran-4-acetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-4-methyl-, (αS)-
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid
- 1251769-10-4
- (2S)-2-(4-methyloxan-4-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
- YDPPDXGANHHAFH-SECBINFHSA-N
- SCHEMBL583993
-
- Inchi: 1S/C13H23NO5/c1-12(2,3)19-11(17)14-9(10(15)16)13(4)5-7-18-8-6-13/h9H,5-8H2,1-4H3,(H,14,17)(H,15,16)/t9-/m1/s1
- InChI Key: YDPPDXGANHHAFH-SECBINFHSA-N
- SMILES: O1CCC(C)([C@@H](C(=O)O)NC(=O)OC(C)(C)C)CC1
Computed Properties
- Exact Mass: 273.15762283g/mol
- Monoisotopic Mass: 273.15762283g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 84.9
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00821281-100mg |
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid |
1251769-10-4 | 98% | 100mg |
¥5005.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00821281-250mg |
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid |
1251769-10-4 | 98% | 250mg |
¥10009.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00821281-1g |
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid |
1251769-10-4 | 98% | 1g |
¥30026.0 | 2023-04-04 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R148101-250mg |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid |
1251769-10-4 | 98% | 250mg |
¥11010 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R148101-1g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid |
1251769-10-4 | 98% | 1g |
¥33029 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R148101-100mg |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid |
1251769-10-4 | 98% | 100mg |
¥5506 | 2023-09-10 | |
| Ambeed | A613406-100mg |
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid |
1251769-10-4 | 98% | 100mg |
$1074.0 | 2025-02-21 | |
| Ambeed | A613406-250mg |
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid |
1251769-10-4 | 98% | 250mg |
$2167.0 | 2025-02-21 | |
| Ambeed | A613406-1g |
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4-methyltetrahydro-2H-pyran-4-yl)acetic acid |
1251769-10-4 | 98% | 1g |
$6194.0 | 2025-02-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3714-100MG |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid |
1251769-10-4 | 95% | 100MG |
¥ 5,121.00 | 2023-04-03 |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid
(2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic Acid: A Comprehensive Overview
The compound with CAS No. 1251769-10-4, known as (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The tert-butoxy carbonyl (Boc) group, a common protecting group in peptide synthesis, plays a pivotal role in its structure, while the 4-methyloxan-4-yl moiety adds complexity to its stereochemistry and functional properties.
Recent studies have highlighted the importance of chiral centers in drug design, and this compound exemplifies this with its (S)-configuration at the second carbon atom. This stereochemistry is crucial for determining its biological activity and selectivity. The Boc amino group not only serves as a protective group during synthesis but also contributes to the molecule's solubility and stability, making it an attractive candidate for further exploration in therapeutic applications.
One of the most intriguing aspects of this compound is its potential as a building block for peptide synthesis. The Boc group is widely used in solid-phase peptide synthesis (SPPS), where it protects the amino group during the assembly of peptide chains. The presence of the 4-methyloxan-4-yl group introduces an additional layer of complexity, potentially allowing for the creation of more intricate peptide structures with enhanced pharmacokinetic properties.
Recent advancements in asymmetric synthesis have enabled researchers to efficiently construct molecules with specific stereochemistry, such as this compound. The use of chiral catalysts and enantioselective reactions has significantly improved the yield and enantiomeric excess (ee) of such compounds. These developments have made it possible to synthesize this compound on a larger scale, facilitating its application in preclinical studies.
In terms of biological activity, this compound has shown promise in various assays. Its ability to modulate key biological pathways makes it a potential candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated that analogs of this compound can inhibit specific enzymes involved in tumor growth and metastasis, highlighting its therapeutic potential.
The 4-methyloxan-4-yl group also contributes to the molecule's pharmacokinetic profile by influencing its absorption, distribution, metabolism, and excretion (ADME) properties. Recent research has emphasized the importance of optimizing these properties to enhance drug efficacy and reduce toxicity. This compound's structure suggests that it may have favorable pharmacokinetics, making it a valuable tool for drug developers.
Moreover, the presence of the Boc group allows for controlled cleavage under specific conditions, enabling researchers to study the effects of deprotection on the molecule's activity. This feature is particularly useful in drug delivery systems where timed release or activation is desired.
In conclusion, (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid represents a versatile molecule with significant potential in medicinal chemistry. Its unique structure, combined with advancements in synthetic methodologies and biological studies, positions it as a promising candidate for future therapeutic interventions. As research continues to uncover its full range of applications, this compound will undoubtedly play a key role in advancing our understanding of complex molecular systems.
1251769-10-4 ((2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-methyloxan-4-yl)acetic acid) Related Products
- 1393524-16-7((2R)-2-(tert-butoxycarbonylamino)-3-tetrahydropyran-4-yl-propanoic acid)
- 1251903-95-3((2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid)
- 182287-49-6(2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid)
- 1398503-92-8(2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-3-yl)acetic acid)
- 711017-85-5((2S)-2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetic acid)
- 368866-33-5((2S)-2-(tert-butoxycarbonylamino)-3-tetrahydropyran-4-yl-propanoic acid)
- 182287-51-0(2-{[(tert-butoxy)carbonyl]amino}-3-(oxan-4-yl)propanoic acid)
- 1822514-17-9(2-((Tert-Butoxycarbonyl)amino)-2-(oxepan-4-yl)acetic acid)
- 1188366-14-4(methyl 2-(tert-butoxycarbonylamino)-2-tetrahydropyran-4-yl-acetate)
- 361441-97-6((2S)-2-(adamantan-1-yl)-2-{[(tert-butoxy)carbonyl]amino}acetic acid)